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Introduction
The periodic table, a cornerstone of modern chemistry, is not merely a classification of

elements but a testament to the predictive power of scientific law. Dmitri Mendeleev, in his

formulation of the periodic law in 1871, famously left gaps in his table for elements yet to be

discovered.[1] While his successful predictions of gallium ("eka-aluminum") and germanium

("eka-silicon") are widely celebrated, his foresight extended to the heavier, more complex

elements. This technical guide delves into Mendeleev's early prediction of the element we now

know as protactinium, which he termed "eka-tantalum." We will examine his predictions, the

subsequent discovery and characterization of the element, and the experimental

methodologies that brought this elusive element to light.

Mendeleev's Prediction of Eka-Tantalum
In his 1871 periodic table, Mendeleev identified a vacancy between thorium and uranium.[2]

Drawing upon the periodic trends he had observed, he made specific predictions about the

properties of the element that would occupy this position.
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Mendeleev's primary predictions for eka-tantalum were centered on its atomic weight and its

chemical behavior, particularly its highest oxidation state.

Atomic Weight: Mendeleev estimated the atomic weight of eka-tantalum to be approximately

235.[3]

Chemical Analogy and Highest Oxide: He predicted that eka-tantalum would be analogous to

tantalum and niobium, forming a highest oxide with the formula R₂O₅.[4]

These predictions, though limited in detail compared to his forecasts for other elements,

provided a crucial framework for future researchers.

The Discovery and Characterization of Protactinium
The actual discovery of element 91 was a multi-stage process involving several key scientists

and the identification of different isotopes.

The Fleeting "Brevium"
In 1913, Kasimir Fajans and Oswald Helmuth Göhring, while studying the decay chains of

uranium, identified a new, short-lived isotope, protactinium-234m.[5][6] Due to its very short

half-life of about 1.17 minutes, they named the element "brevium," from the Latin word brevis,

meaning brief.[7]

The Stable Isotope and the Name "Protactinium"
A more stable isotope, protactinium-231, was independently discovered in 1918 by two

groups: Lise Meitner and Otto Hahn in Germany, and Frederick Soddy and John Cranston in

Great Britain.[8][9] Meitner and Hahn were able to isolate the element from pitchblende

residue.[6] They proposed the name "protoactinium," which was later shortened to

"protactinium" in 1949, reflecting its position as the parent of actinium in the radioactive decay

series.[7]

Data Presentation: Predicted vs. Actual Properties
The following table summarizes Mendeleev's predictions for eka-tantalum against the

determined properties of protactinium.
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Property
Mendeleev's Prediction
(Eka-Tantalum)

Actual Properties
(Protactinium)

Atomic Weight ~235
231.03588 u (for the most

stable isotope, ²³¹Pa)[10]

Highest Oxide Formula R₂O₅ Pa₂O₅[10]

Atomic Number Not predicted 91[10]

Density Not predicted 15.37 g/cm³[11]

Melting Point Not predicted 1572 °C[11]

Boiling Point Not predicted 4000 °C (estimated)[11]

Electron Configuration Not predicted [Rn] 5f² 6d¹ 7s²[12]

Most Common Oxidation

States
+5 (implied) +5, +4[10]

Experimental Protocols
The isolation and characterization of protactinium presented significant challenges due to its

rarity, high radioactivity, and toxicity.[6]

Isolation of "Brevium" (Protactinium-234m) by Fajans
and Göhring (1913)
Fajans and Göhring's work was centered on the study of the decay products of uranium. Their

experimental approach involved:

Starting Material: Uranium salts.

Methodology: They utilized fractional crystallization and precipitation techniques to separate

the various decay products. By observing the radioactive decay chains, they were able to

identify a new beta-emitting substance with a very short half-life, which they identified as the

new element.
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Isolation of Protactinium-231 by Meitner and Hahn
(1918)
Meitner and Hahn's successful isolation of a long-lived isotope of protactinium was a

landmark achievement. Their experimental workflow can be summarized as follows:

Starting Material: Pitchblende, a uranium-rich ore.[6]

Initial Processing: The pitchblende was treated with nitric acid to dissolve the uranium and

other components.

Separation of the Insoluble Residue: A silica-rich residue remained after the acid treatment.

Meitner and Hahn suspected that the new element, being analogous to tantalum, would be

found in this insoluble fraction.

Chemical Separation: The silica residue was treated with a mixture of hydrofluoric acid and

sulfuric acid to bring the tantalum-like elements into solution.

Precipitation: The addition of ammonia to the solution precipitated the hydroxides of the

elements, including the new element.

Further Purification: A series of fractional precipitations and crystallizations were carried out

to separate the new element from other radioactive substances present in the residue.

Characterization: The radioactivity of the purified samples was measured over time to

determine the half-life of the new isotope, confirming its stability relative to "brevium."

Mandatory Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1194910?utm_src=pdf-body
https://www.benchchem.com/product/b1194910?utm_src=pdf-body
https://communities.springernature.com/posts/the-sceptical-chymist-peculiar-protactinium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mendeleev's Prediction (1871)

Discovery and Confirmation

Dmitri Mendeleev

Periodic Table with Gaps

Formulated

Predicted Element:
'Eka-Tantalum'

Identified Gap for

Predicted Properties:
- Atomic Weight: ~235
- Highest Oxide: R₂O₅

Predicted

Isolation of Protactinium-231

Confirmed as

Fajans & Göhring (1913)

Discovery of 'Brevium'
(Protactinium-234m)

Discovered

Hahn & Meitner (1918)

Isolated

Actual Properties:
- Atomic Weight: 231.036 u

- Highest Oxide: Pa₂O₅

- Atomic Number: 91

Characterized

Click to download full resolution via product page

Caption: Logical flow from Mendeleev's prediction to the discovery of protactinium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1194910?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Dmitri Mendeleev's prediction of "eka-tantalum" stands as a powerful example of the predictive

capacity of the periodic law, extending even to the then-uncharted territory of the heavy

elements. While his predictions were not as detailed as for some other elements, his

fundamental insights into atomic weight and chemical analogy provided a crucial signpost for

the researchers who would later discover and characterize protactinium. The subsequent

work of Fajans, Göhring, Meitner, and Hahn not only filled the gap in the periodic table but also

underscored the profound correctness of Mendeleev's vision. The story of protactinium serves

as a compelling case study in the interplay between theoretical prediction and experimental

verification that drives scientific progress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Protactinium]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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